Cas no 13364-95-9 (9h-purine, 6-amino-2-(methylamino)-9-beta-d-ribofuranosyl-)

9h-purine, 6-amino-2-(methylamino)-9-beta-d-ribofuranosyl- structure
13364-95-9 structure
Product Name:9h-purine, 6-amino-2-(methylamino)-9-beta-d-ribofuranosyl-
CAS No:13364-95-9
MF:C11H16N6O4
MW:296.282541275024
CID:899703
PubChem ID:439946
Update Time:2025-04-19

9h-purine, 6-amino-2-(methylamino)-9-beta-d-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 9h-purine, 6-amino-2-(methylamino)-9-beta-d-ribofuranosyl-
    • (2R,3R,4S,5R)-2-[6-amino-2-(methylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • 2-Methylamino-9-oxo-3-brom-fluoren
    • 2-methylamino-adenosine
    • 3-bromo-2-(methylamino)-9h-fluoren-9-one
    • AC1L6OCZ
    • AC1Q274X
    • AR-1F2186
    • CTK4H1665
    • NCIOpen2_003257
    • NSC67682
    • 6-Amino-2-(methylamino)-9-beta-D-ribofuranosyl-9H-purine
    • NSC 36898
    • Inchi: 1S/C11H16N6O4/c1-13-11-15-8(12)5-9(16-11)17(3-14-5)10-7(20)6(19)4(2-18)21-10/h3-4,6-7,10,18-20H,2H2,1H3,(H3,12,13,15,16)/t4-,6-,7-,10-/m1/s1
    • InChI Key: UZWXAPMSNDKDNK-KQYNXXCUSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(NC)=NC1=2)O)O

Computed Properties

  • Exact Mass: 296.12348
  • Monoisotopic Mass: 296.12330301g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • Density: 2.00±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 151.57
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